Cas no 544-92-3 (Copper(I) cyanide)

Copper cyanide is a white powdery solid with a molecular weight of 89.56 and a chemical formula of cucn. it is insoluble in water and extremely toxic. It can produce HCN gas in the presence of acid. It can also produce highly toxic gas by absorbing water and carbon dioxide in the air! Pay attention to safety when using< Br>
Copper(I) cyanide structure
Copper(I) cyanide structure
Copper(I) cyanide
544-92-3
CCuN
89.563401222229
MFCD00010975
38232
24882072

Copper(I) cyanide Properties

Names and Identifiers

    • Copper(I) cyanide
    • Cuprous cyanide
    • CopperIcyanide
    • Copper cyanide
    • CUPRICIN
    • COPPER(I) CYANIDE
    • COPPER(+1)CYANIDE
    • ai3-28745
    • Copper cyanide (Cu(CN))
    • coppercyanide(cu(cn))
    • Copper(I) cyanide,99%
    • Copper Cyanide; Copper Monocyanide; Copper(1+) Cyanide; Copper(I) Cyanide; Cupricin; Cuprous Cyanide
    • C1952
    • RCRA waste no. P029
    • CuCN
    • copper(1)cyanide
    • cu(ii) cyanide
    • E78979
    • MFCD00010975
    • AI3-28745
    • EINECS 208-883-6
    • UN1587
    • Copper (I) cyanide (dustless), wetted with 7% water
    • copper(I)-cyanide
    • copper-(I) cyanide
    • Copper(I) cyanide, 99%
    • AKOS009031203
    • BP-21032
    • DULSAGLWMRMKCQ-UHFFFAOYSA-N
    • copper (I)cyanide
    • copper(I)cyanide
    • HSDB 1438
    • cyanocopper
    • 534K22856J
    • CCuN
    • 544-92-3
    • COPPER CYANIDE (OUS)
    • Cupricin
    • copper-(I)-cyanide
    • EC 208-883-6
    • copper(1+);cyanide
    • Copper(I) cyanide, purum p.a., >=99.0% (KT)
    • Copper cyanide [UN1587] [Poison]
    • Copper(+1) cyanide
    • UNII-534K22856J
    • cyano copper
    • copper (1) cyanide
    • RCRA waste number P029
    • Copper(I) cyanide, 99.98%
    • Copper(1) cyanide
    • +Expand
    • MFCD00010975
    • DULSAGLWMRMKCQ-UHFFFAOYSA-N
    • 1S/CN.Cu/c1-2;
    • C([Cu])#N
    • 3587244

Computed Properties

  • 88.93270
  • 0
  • 1
  • 0
  • 88.932671g/mol
  • 3
  • 10
  • 0
  • 0
  • 0
  • 0
  • 0
  • 2
  • nothing
  • nothing
  • 0
  • 23.8

Experimental Properties

  • 0.01428
  • 23.79000
  • 2661
  • Practically insoluble in water and alcohol. Soluble in ammonium hydroxide, aqueous ammonia, pyridine and N-methylpyrrolidone.
  • No data available
  • 473°C(lit.)
  • No data available
  • No data available
  • Practically insoluble in water and alcohol. Soluble in ammonium hydroxide, aqueous ammonia, pyridine and N-methylpyrrolidone.
  • White monoclinic crystalline powder or light green powder [5]
  • Stable. Incompatible with acids, bases, magnesium. Reacts violently with oxidizing agents, nitrates. Reaction with acid releases highly toxic gas (HCN).
  • Insoluble in water, alcohols, dilute acids, easily soluble in concentrated hydrochloric acid, soluble in liquid ammonia. [10]
  • air sensitive
  • 2.92 g/mL at 25 °C(lit.)

Copper(I) cyanide Security Information

Copper(I) cyanide Customs Data

  • 2837199011

  • China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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